Cas no 605627-89-2 (2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole)

2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzodiazole core linked to a piperidinyl moiety via a 3-methylbenzoyl group. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of pharmacologically active molecules. The presence of the benzodiazole ring system may enhance binding affinity to biological targets, while the piperidinyl and benzoyl substituents offer opportunities for structural diversification. The compound's well-defined molecular architecture allows for precise modifications, making it valuable for drug discovery and development. Its stability and synthetic accessibility further support its use in research applications, particularly in the exploration of novel therapeutic agents targeting central nervous system or enzyme-related pathways.
2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole structure
605627-89-2 structure
Product Name:2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole
CAS No:605627-89-2
MF:C20H21N3O
MW:319.400244474411
CID:5475864
Update Time:2025-06-14

2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • [4-(1H-benzimidazol-2-yl)piperidin-1-yl]-(3-methylphenyl)methanone
    • Methanone, [4-(1H-benzimidazol-2-yl)-1-piperidinyl](3-methylphenyl)-
    • 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole
    • Inchi: 1S/C20H21N3O/c1-14-5-4-6-16(13-14)20(24)23-11-9-15(10-12-23)19-21-17-7-2-3-8-18(17)22-19/h2-8,13,15H,9-12H2,1H3,(H,21,22)
    • InChI Key: XQERJHCGJVKPPO-UHFFFAOYSA-N
    • SMILES: C(N1CCC(C2NC3=CC=CC=C3N=2)CC1)(C1=CC=CC(C)=C1)=O

2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2600-0003-2μmol
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
605627-89-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2600-0003-5μmol
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
605627-89-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2600-0003-10μmol
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
605627-89-2 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2600-0003-20μmol
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
605627-89-2 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2600-0003-1mg
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
605627-89-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2600-0003-2mg
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
605627-89-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2600-0003-3mg
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
605627-89-2 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2600-0003-4mg
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
605627-89-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2600-0003-5mg
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
605627-89-2 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2600-0003-10mg
2-[1-(3-methylbenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
605627-89-2 90%+
10mg
$79.0 2023-05-16

Additional information on 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole

Comprehensive Overview of 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS No. 605627-89-2)

The compound 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS No. 605627-89-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a piperidine ring with a benzodiazole moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel small-molecule compounds like 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole has surged due to advancements in precision medicine and targeted therapy. This compound's molecular weight and lipophilicity profile suggest favorable pharmacokinetic properties, which are critical for oral bioavailability. Additionally, its synthetic accessibility and scalability make it an attractive target for industrial-scale production.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole?" Preliminary studies indicate its relevance in neurodegenerative diseases and inflammatory disorders, owing to its ability to interact with specific enzyme targets. Moreover, its structure-activity relationship (SAR) is a hot topic among medicinal chemists, as minor modifications could yield derivatives with enhanced efficacy.

The synthetic route for CAS No. 605627-89-2 typically involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers often optimize these steps to improve yield and purity, which are crucial for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its consistency across batches.

Another trending topic is the computational modeling of 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole, where molecular docking simulations predict its binding affinity to various protein targets. This approach accelerates drug discovery by identifying potential lead compounds before costly lab experiments. The compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are also evaluated using in silico tools, which align with the growing emphasis on green chemistry and reduced animal testing.

From a commercial perspective, CAS No. 605627-89-2 is listed in several chemical databases and catalogs, catering to the needs of pharmaceutical companies and research institutions. Its patent landscape reveals ongoing developments, with some filings highlighting its use in combination therapies. This aligns with the broader industry trend toward multi-target drugs to address complex diseases like cancer and autoimmune conditions.

In conclusion, 2-1-(3-methylbenzoyl)piperidin-4-yl-1H-1,3-benzodiazole represents a versatile scaffold with immense potential in modern science. Its chemical properties, therapeutic prospects, and industrial relevance make it a subject of ongoing exploration. As research progresses, this compound may pave the way for breakthroughs in personalized medicine and sustainable drug development.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.